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Compound of Interest

Compound Name: 2-Methylsulfonylthiophene

Cat. No.: B186598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylsulfonylthiophene is a sulfur-containing heterocyclic organic compound. Its structural

framework, featuring a thiophene ring functionalized with a methylsulfonyl group, makes it a

molecule of interest in medicinal chemistry and materials science. The physicochemical

properties of a compound are critical in determining its behavior in various systems, including

its absorption, distribution, metabolism, and excretion (ADME) profile in biological systems, as

well as its suitability for various chemical reactions and formulations. This technical guide

provides a comprehensive overview of the core physicochemical properties of 2-
Methylsulfonylthiophene, details standard experimental protocols for their determination, and

illustrates the relationships between these properties.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methylsulfonylthiophene is presented

in the table below. It is important to note that while some experimental data is available, other

values are based on computational predictions and should be interpreted as such.
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Property Value Source

Molecular Formula C₅H₆O₂S₂ [Computed by PubChem][1]

Molecular Weight 162.23 g/mol [ChemWhat][2]

Melting Point 45-47 °C [ChemWhat][2]

46-49 °C [Thermo Fisher Scientific][3]

Boiling Point Not available (Experimental)

Aqueous Solubility Not available (Experimental)

pKa Not available (Experimental)

LogP (XLogP3) 0.4 [Computed by PubChem][1]

Experimental Protocols
The determination of physicochemical properties is fundamental to chemical and

pharmaceutical research. Below are detailed standard methodologies for the key experiments

cited.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Apparatus:

Melting point apparatus (e.g., digital melting point device or Thiele tube)

Capillary tubes

Sample of 2-Methylsulfonylthiophene

Mortar and pestle

Procedure:
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A small, finely powdered sample of 2-Methylsulfonylthiophene is packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.

For a pure compound, the melting range is typically narrow (0.5-2 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Small-scale distillation apparatus or a Thiele tube setup

Thermometer

Heating mantle or oil bath

Sample of 2-Methylsulfonylthiophene (in liquid form, if applicable, or dissolved in a high-

boiling solvent for ebulliometry)

Procedure (using Thiele Tube):

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube with the open end

submerged in the liquid.
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The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-

boiling point oil.

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and

exit as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Aqueous Solubility Determination (Shake-Flask Method)
Aqueous solubility is a measure of the amount of a chemical substance that can dissolve in

water at a specific temperature.

Apparatus:

Analytical balance

Shake-flask or orbital shaker

Thermostatically controlled water bath

Centrifuge

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

2-Methylsulfonylthiophene

Distilled or deionized water

Procedure:

An excess amount of solid 2-Methylsulfonylthiophene is added to a known volume of

water in a flask.
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The flask is sealed and placed in a shaker within a constant temperature water bath (e.g., 25

°C).

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After shaking, the suspension is allowed to stand to allow for phase separation.

An aliquot of the supernatant is carefully removed and centrifuged to separate any remaining

solid particles.

The concentration of 2-Methylsulfonylthiophene in the clear aqueous phase is then

determined using a suitable analytical method.

The solubility is expressed in units such as mg/L or mol/L.

LogP Determination
LogP, the logarithm of the partition coefficient, is a measure of the lipophilicity of a compound

and is defined as the ratio of the concentration of a compound in a mixture of two immiscible

phases (typically octanol and water) at equilibrium.

Apparatus:

Separatory funnel or vials

Shaker

Centrifuge

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

2-Methylsulfonylthiophene

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Procedure:
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A known amount of 2-Methylsulfonylthiophene is dissolved in either water or n-octanol.

Equal volumes of the two immiscible solvents (water and n-octanol) are added to a

separatory funnel or vial.

The mixture is shaken vigorously for a set period to allow for the partitioning of the solute

between the two phases.

The mixture is then allowed to stand until the two phases have completely separated.

The two phases are carefully separated, and the concentration of 2-
Methylsulfonylthiophene in each phase is determined using an appropriate analytical

technique.

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.

LogP is the base-10 logarithm of P.

Mandatory Visualizations
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Physicochemical Characterization Workflow
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Caption: General workflow for physicochemical characterization.
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Caption: Relationship of properties to drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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